BENGHE Foundational & Exploratory

Check Availability & Pricing

Allyl Methyl Disulfide (CAS 2179-58-0): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Allyl methyl disulfide
CAS No.: 2179-58-0
Cat. No.: B1223162
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

Allyl methyl disulfide, a volatile organosulfur compound with the CAS number 2179-58-0, is a
key component of garlic and other Allium species, contributing significantly to their
characteristic aroma and flavor.[1] Beyond its sensory attributes, this compound has garnered
considerable interest in the scientific community for its diverse biological activities, including
antimicrobial, antioxidant, anti-inflammatory, and anticancer properties. This technical guide
provides an in-depth overview of the physicochemical properties, spectral data, and safety
information of allyl methyl disulfide. It further details experimental protocols for its synthesis,
extraction, and the evaluation of its biological activities, and explores the molecular
mechanisms and signaling pathways through which it exerts its effects. This document is
intended to serve as a valuable resource for researchers and professionals in drug
development and related fields.

Physicochemical Properties

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1223162#bc-rfq
https://www.benchchem.com/product/b1223162/docs?utm_src=pdf-body#allyl-methyl-disulfide-cas-2179-58-0-a-comprehensive-technical-guide
https://www.organic-chemistry.org/abstracts/lit1/452.shtm
https://www.benchchem.com/product/b1223162/docs?utm_src=pdf-body#allyl-methyl-disulfide-cas-2179-58-0-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Allyl methyl disulfide is a colorless to pale yellow liquid characterized by a strong, pungent
odor reminiscent of garlic.[2] It is a volatile compound with limited solubility in water but is
soluble in organic solvents.[2] Key physicochemical data are summarized in the table below for
easy reference.

Property Value Reference(s)
Molecular Formula CaHsS2 [3]

Molecular Weight 120.24 g/mol [3]
Appearance Colorless to pale yellow liquid [2]

Odor Strong, pungent, garlic-like [1]

Boiling Point 141.4 °C at 760 mmHg [3]

83-84 °C at 170 mmHg [1]

30-33 °C at 20 mmHg [2]

Density 1.022 g/cm3 [3]

Slightly soluble in water;
Solubility soluble in alcohol and other [1][2]

organic solvents.

Flash Point 43.2 °C [3]

Refractive Index 1.529 [3]

Spectral Data

The structural elucidation of allyl methyl disulfide is supported by various spectroscopic
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of allyl methyl disulfide is expected to show
characteristic signals for the allyl and methyl protons. The methyl protons (CHs-S-) would
appear as a singlet. The allyl group protons would exhibit more complex splitting patterns: a
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multiplet for the methine proton (-CH=), a multiplet for the methylene protons adjacent to the
disulfide bond (-S-CHz-), and multiplets for the terminal vinyl protons (=CH3).

e 13C NMR: The carbon-13 NMR spectrum would display four distinct signals corresponding to
the four carbon atoms in the molecule: one for the methyl carbon, and three for the carbons
of the allyl group (methylene, methine, and terminal vinyl carbon).

Infrared (IR) Spectroscopy

The FT-IR spectrum of allyl methyl disulfide would show characteristic absorption bands
corresponding to its functional groups. Key expected peaks include: C-H stretching vibrations
for the alkyl and vinyl groups, C=C stretching for the allyl group, and C-S stretching vibrations.

Mass Spectrometry (MS)

Mass spectrometry data for allyl methyl disulfide shows a molecular ion peak corresponding
to its molecular weight. The fragmentation pattern provides further structural information. For
example, GC-MS analysis has been used to identify metabolites of allyl methyl disulfide in
biological samples.

Safety and Handling

Allyl methyl disulfide is a flammable liquid and should be handled with appropriate safety
precautions.[3] It is irritating to the eyes and respiratory system.[1] When handling this
compound, it is recommended to wear suitable protective clothing, gloves, and eye/face
protection.[1] Store in a cool, dry, well-ventilated area away from sources of ignition.

Biological Activities and Mechanisms of Action

Allyl methyl disulfide exhibits a range of biological activities that are of interest for therapeutic
applications.

Anti-inflammatory Activity

Allyl methyl disulfide has been shown to possess anti-inflammatory properties. One of the
key mechanisms is its ability to inhibit the NF-kB signaling pathway.[4] By suppressing the
degradation of IkBa and the subsequent translocation of the NF-kB p65 subunit into the
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nucleus, it can downregulate the expression of pro-inflammatory cytokines such as IL-8 and IP-
10.[4]
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Caption: Inhibition of the NF-kB Signaling Pathway by Allyl Methyl Disulfide.
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Anticancer Activity

Organosulfur compounds from garlic, including allyl methyl disulfide and its related
compounds like diallyl disulfide (DADS), have demonstrated anticancer effects through various
mechanisms, including the induction of apoptosis (programmed cell death) and cell cycle
arrest. These processes are often mediated through the p53 and PI3K/Akt/mTOR signaling
pathways.[5][6]

Garlic-derived organosulfur compounds can induce apoptosis in cancer cells by upregulating
the expression of the tumor suppressor protein p53.[5] This can lead to the activation of
caspases, a family of proteases that execute the apoptotic process.

These compounds can also cause cell cycle arrest, often at the G2/M phase, preventing cancer
cells from proliferating. This effect can be mediated by influencing the levels of cell cycle
regulatory proteins.

The PI3K/Akt/mTOR pathway is a crucial signaling cascade that promotes cell survival and
proliferation and is often hyperactivated in cancer. Diallyl disulfide, a structurally similar
compound to allyl methyl disulfide, has been shown to induce apoptosis and autophagy in
cancer cells by inhibiting this pathway.[6][7]
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Caption: Inhibition of the PI3K/Akt/mTOR Pathway.

Antimicrobial and Antioxidant Activities

Allyl methyl disulfide exhibits antimicrobial activity against various microorganisms. It also
possesses antioxidant properties, contributing to the overall health benefits associated with
garlic consumption. Its antioxidant action involves scavenging free radicals.

Experimental Protocols

This section provides detailed methodologies for the synthesis, extraction, and evaluation of
the biological activities of allyl methyl disulfide.
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Synthesis of Allyl Methyl Disulfide (Unsymmetrical
Disulfide)

A general one-pot method for the synthesis of unsymmetrical disulfides can be adapted for
allyl methyl disulfide.[1] This method involves the reaction of a thiol with 1-
chlorobenzotriazole (BtCl) to form a benzotriazolated thiol intermediate, which then reacts with
a second thiol.[1]

Allyl Mercaptan (CsHsSH)
E.-Chlorobenzotriazole (BtCI)]
+ BtClI
Methanethiol (CH3SH) -78 °C, DCM =[ Intermediate (CH3S-Bt) j + Allyl Mercaptan Allyl Methyl Disulfide

Click to download full resolution via product page
Caption: Synthetic workflow for Allyl Methyl Disulfide.
Protocol:

 In a round-bottom flask under an inert atmosphere, dissolve methanethiol in
dichloromethane (DCM).

e Cool the solution to -78 °C.
e Slowly add a solution of 1-chlorobenzotriazole in DCM.

 Stir the reaction mixture at -78 °C for a specified time to form the methylsulfenyl
benzotriazole intermediate.

e Slowly add allyl mercaptan to the reaction mixture.
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» Allow the reaction to warm to room temperature and stir until completion (monitored by TLC
or GC).

e Quench the reaction and perform an agueous workup.

» Purify the crude product by column chromatography to obtain pure allyl methyl disulfide.

Extraction of Allyl Methyl Disulfide from Garlic

Steam distillation is a common method for extracting essential oils, including allyl methyl
disulfide, from garlic.[8][9]

Protocol:

Mince fresh garlic cloves and mix with water in a distillation flask.
e Set up a steam distillation apparatus.

» Heat the flask to generate steam, which will pass through the garlic mash, carrying the
volatile compounds.

e Condense the steam and collect the distillate, which will be a mixture of water and essential
oil.

o Separate the oil layer from the aqueous layer. The collected oil will contain a mixture of
organosulfur compounds, including allyl methyl disulfide.

o Further purification and separation of the components can be achieved using techniques like
fractional distillation or preparative gas chromatography.

Antimicrobial Activity Assay (Broth Microdilution
Method)

The broth microdilution method is a standard technique to determine the Minimum Inhibitory
Concentration (MIC) of an antimicrobial agent.[10][11][12]

Protocol:
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e Prepare a stock solution of allyl methyl disulfide in a suitable solvent (e.g., DMSO).

 In a 96-well microtiter plate, perform serial two-fold dilutions of the stock solution in a suitable
broth medium (e.g., Mueller-Hinton Broth).

e Prepare a standardized inoculum of the test microorganism (e.g., E. coli or S. aureus) to a
concentration of approximately 5 x 10> CFU/mL.

¢ Inoculate each well with the microbial suspension.
e Include positive (broth with inoculum, no compound) and negative (broth only) controls.
 Incubate the plate at the appropriate temperature and duration for the test microorganism.

e The MIC is determined as the lowest concentration of allyl methyl disulfide that visibly
inhibits microbial growth.

Antioxidant Activity Assay (DPPH Radical Scavenging
Assay)

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method to evaluate the
antioxidant capacity of a compound.[2][13][14]

Protocol:

Prepare a stock solution of DPPH in methanol or ethanol.
» Prepare serial dilutions of allyl methyl disulfide in the same solvent.

e In a 96-well plate or cuvettes, mix a fixed volume of the DPPH solution with varying
concentrations of the sample.

e Include a control (DPPH solution with solvent only) and a blank (solvent only).
¢ Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

o Measure the absorbance of the solutions at a specific wavelength (around 517 nm) using a
spectrophotometer.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1223162/docs?utm_src=pdf-body#allyl-methyl-disulfide-cas-2179-58-0-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1223162/docs?utm_src=pdf-body#allyl-methyl-disulfide-cas-2179-58-0-a-comprehensive-technical-guide
https://acmeresearchlabs.in/2024/02/23/dpph-scavenging-assay-protocol-detailed-procedure/
https://www.researchgate.net/profile/Rafik-Karaman/post/somebody_could_please_provide_me_Hydroxyl_radical_scavenging_activity_protocol/attachment/59d6404379197b807799c862/AS%3A430272920461312%401479596466503/download/Antioxidant+assays.pdf
https://www.researchgate.net/figure/Experimental-protocol-of-DPPH-assay-to-assess-the-antioxidant-activity-of-EOs_fig1_355587442
https://www.benchchem.com/product/b1223162/docs?utm_src=pdf-body#allyl-methyl-disulfide-cas-2179-58-0-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e The radical scavenging activity is calculated as the percentage of DPPH discoloration using
the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is
the absorbance of the control and A_sample is the absorbance of the sample.

e The ICso value (the concentration of the compound required to scavenge 50% of the DPPH
radicals) can be determined from a plot of scavenging percentage against concentration.

Conclusion

Allyl methyl disulfide is a multifaceted organosulfur compound with significant potential in
various scientific and industrial domains. Its distinct sensory properties make it a valuable
flavoring agent, while its diverse biological activities, particularly its anti-inflammatory and
anticancer effects, position it as a promising candidate for further investigation in drug
discovery and development. The detailed information and protocols provided in this guide aim
to facilitate and inspire future research into the therapeutic applications of this intriguing natural

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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